Cas no 82039-86-9 (N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide)

N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide structure
82039-86-9 structure
Product Name:N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide
CAS No:82039-86-9
MF:C4H4N4O4
MW:172.098959922791
CID:987364
PubChem ID:135438678
Update Time:2025-04-20

N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide
    • N-hydroxy-4-nitro-1H-imidazole-5-carboxamide
    • 82039-86-9
    • NSC-135090
    • N-HYDROXY-5-NITRO-3H-IMIDAZOLE-4-CARBOXAMIDE
    • DTXSID60401377
    • NSC135090
    • DS-012061
    • Inchi: 1S/C4H4N4O4/c9-4(7-10)2-3(8(11)12)6-1-5-2/h1,10H,(H,5,6)(H,7,9)
    • InChI Key: VAAPYDAJFKJVFC-UHFFFAOYSA-N
    • SMILES: O=C(C1=C([N+](=O)[O-])NC=N1)NO

Computed Properties

  • Exact Mass: 172.02325462g/mol
  • Monoisotopic Mass: 172.02325462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 124Ų
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